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Compound Name: Binapacryl
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For Researchers, Scientists, and Drug Development Professionals

The following guide provides a comprehensive comparison of the environmental impact of the

obsolete pesticide Binapacryl and its alternatives. This document summarizes key

environmental fate and ecotoxicity data in structured tables, details experimental

methodologies where available, and includes visualizations of relevant pathways and

workflows to support informed research and development of safer pest control solutions.

Overview of Binapacryl and its Alternatives
Binapacryl is a non-systemic acaricide and fungicide, recognized as an ester of dinoseb[1]. It

functions by uncoupling or inhibiting oxidative phosphorylation, thereby disrupting cellular

respiration[2][3]. Due to its high toxicity and adverse environmental effects, the use of

Binapacryl has been banned in numerous countries, and its international trade is regulated

under the Rotterdam Convention[4][5]. This has necessitated the use of alternative pesticides

for the control of mites and powdery mildew on various crops. This guide evaluates the

environmental profiles of five key alternatives: Dicofol, Dinocap, Tridemorph, Fenbutatin oxide,

and Hexythiazox.

Comparative Environmental Fate
The environmental fate of a pesticide dictates its persistence, mobility, and potential for

bioaccumulation. The following table summarizes key parameters for Binapacryl and its

alternatives.
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Paramete
r

Binapacr
yl

Dicofol Dinocap
Tridemor
ph

Fenbutati
n oxide

Hexythiaz
ox

Soil Half-

life (DT₅₀)

(days)

Persistent

(specific

value not

available)

45 - 85[6]

[7]
5[8]

Moderately

Persistent

(specific

value not

available)

>365[9]

8 -

145.2[10]

[11]

Soil

Sorption

(Koc)

(mL/g)

High

(specific

value not

available)

5,000 -

21,096[12]

5,500 -

44,000[3]

[13][14]

Moderate

(specific

value not

available)

2,721[9]

3,810 -

6,200[2]

[11]

Bioconcent

ration

Factor

(BCF)

2,400

(calculated

)[4]

10,000[12]

1,700

(estimated)

[13]

Low to

Moderate

(specific

value not

available)

490 -

730[15]

Low

(specific

value not

available)

Log Kow

4.75

(estimated)

[4]

4.28[7]
6.45 -

6.55[16]

Not

available
5.2[15] 2.53[11]

Experimental Protocols:

The majority of the presented data on environmental fate is derived from studies following

standardized guidelines, such as those established by the Organisation for Economic Co-

operation and Development (OECD). For instance, soil half-life (DT₅₀) studies are typically

conducted under controlled laboratory or field conditions as per OECD Guideline 307. The soil

sorption coefficient (Koc) is often determined using batch equilibrium methods outlined in

OECD Guideline 106. Bioconcentration factor (BCF) studies in fish are generally performed

according to OECD Guideline 305.

Comparative Ecotoxicity
The ecotoxicity of a pesticide assesses its harmful effects on non-target organisms. The

following tables summarize the acute toxicity of Binapacryl and its alternatives to various
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environmental receptors.

Aquatic Toxicity
Pesticide Fish (96h LC₅₀)

Aquatic Invertebrates
(48h/96h EC₅₀/LC₅₀)

Binapacryl
0.04 - 0.06 mg/L (Highly Toxic)

[4]

29 µg/L (96h LC₅₀, Asellus

brevicaudus) (Highly Toxic)[5]

Dicofol
0.053 - 0.37 mg/L (Highly

Toxic)[6]

0.06 mg/L (Mysid shrimp)

(Highly Toxic)[6]

Dinocap Not available Not available

Tridemorph
Toxic (specific value not

available)

Toxic (specific value not

available)

Fenbutatin oxide
Very Highly Toxic (specific

value not available)

Very Highly Toxic (specific

value not available)

Hexythiazox
3.7 - >300 mg/L (Moderately to

Highly Toxic)[11]

Moderately to Highly Toxic

(specific value not available)

[17]

Terrestrial Toxicity
Pesticide Birds (Acute Oral LD₅₀) Bees (Contact LD₅₀)

Binapacryl
Moderately Toxic (specific

value not available)
Not toxic[4]

Dicofol >2000 mg/kg (Slightly Toxic)[6] Not toxic[6]

Dinocap Not available Not available

Tridemorph Not available Not available

Fenbutatin oxide
>2510 mg/kg (Bobwhite quail)

(Practically Non-toxic)
Practically Non-toxic

Hexythiazox
>2510 mg/kg (Bobwhite quail)

(Practically Non-toxic)[2]
Relatively Non-toxic[17]
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Experimental Protocols:

Ecotoxicity data is generated following internationally recognized protocols, primarily the OECD

Guidelines for the Testing of Chemicals.

Fish Acute Toxicity: OECD Guideline 203 is the standard protocol for determining the 96-hour

LC₅₀ in fish[18][19][20]. This involves exposing fish to a range of concentrations of the test

substance under controlled conditions.

Aquatic Invertebrate Acute Immobilisation Test: OECD Guideline 202 is used to assess the

48-hour EC₅₀ for daphnids.

Avian Acute Oral Toxicity: OECD Guideline 223 determines the acute oral LD₅₀ in birds[21]

[22][23]. This test involves administering a single oral dose of the pesticide to birds and

observing mortality and sublethal effects over a 14-day period.

Honeybee Acute Contact Toxicity: OECD Guideline 214 is employed to determine the contact

LD₅₀ for bees.

Visualizing Pathways and Workflows
Degradation Pathway of Binapacryl
Binapacryl itself has relatively low toxicity but readily metabolizes or hydrolyzes to the highly

toxic compound dinoseb. This transformation is a critical aspect of its environmental and

toxicological profile.

Binapacryl Dinoseb
(Highly Toxic)

Hydrolysis / Metabolism Further MetabolitesDegradation

Click to download full resolution via product page

Caption: Environmental transformation of Binapacryl to Dinoseb.

Experimental Workflow for Environmental Impact
Assessment
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The assessment of a pesticide's environmental impact follows a structured experimental

workflow, encompassing its fate and ecotoxicological effects.

Environmental Fate Assessment Ecotoxicity Assessment

Soil Half-life (DT₅₀)
(OECD 307)

Environmental Risk Assessment

Soil Sorption (Koc)
(OECD 106)

Bioaccumulation (BCF)
(OECD 305)

Aquatic Toxicity
(Fish LC₅₀ - OECD 203)

(Daphnia EC₅₀ - OECD 202)

Terrestrial Toxicity
(Avian LD₅₀ - OECD 223)
(Bee LD₅₀ - OECD 214)

Pesticide Candidate

Click to download full resolution via product page

Caption: Workflow for pesticide environmental impact assessment.

Conclusion
This comparative guide highlights the significant environmental risks associated with

Binapacryl, particularly its persistence, high bioaccumulation potential, and acute toxicity to

aquatic organisms, which are largely attributable to its degradation product, dinoseb. The

evaluated alternatives present a varied environmental profile. While some, like Hexythiazox,

show lower toxicity to certain non-target organisms such as birds and bees, they can still pose

a high risk to aquatic ecosystems. Others, like Fenbutatin oxide and Dicofol, exhibit high

persistence and/or a strong potential for bioaccumulation, raising long-term environmental

concerns.

The selection of a suitable, safer alternative to Binapacryl requires a thorough evaluation of its

specific use case against its comprehensive environmental impact profile. The data and

workflows presented in this guide are intended to aid researchers and professionals in making

these critical assessments and to encourage the development of pest control solutions with

improved environmental safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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